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Compound of Interest

Compound Name: 4-Methylbenzylsulfonyl chloride

Cat. No.: B152800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(4-Methylphenyl)methanesulfonyl chloride, a sulfonyl chloride derivative, is a key reagent in

organic synthesis, particularly in the fields of medicinal chemistry and drug development. Its

utility lies in its ability to introduce the (4-methylphenyl)methanesulfonyl group into various

molecules, a common structural motif in a range of biologically active compounds. This guide

provides a comprehensive overview of its chemical properties, synthesis, and reactivity, with a

focus on its application in the preparation of sulfonamides.

Chemical Identity and Properties
The compound is systematically named (4-Methylphenyl)methanesulfonyl chloride according to

IUPAC nomenclature.[1] It is also commonly known by several synonyms.
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Identifier Value

IUPAC Name (4-Methylphenyl)methanesulfonyl chloride[1]

CAS Number 51419-59-1[1][2]

Molecular Formula C₈H₉ClO₂S[1][2]

Synonyms

4-Methylbenzylsulfonyl chloride[3], p-

Tolylmethanesulfonyl chloride[1], 4-

Methylbenzenemethanesulfonyl chloride[1]

Physicochemical Properties:

Property Value Source

Molecular Weight 204.67 g/mol [3]

Appearance Solid Sigma-Aldrich

Melting Point 76-80 °C Sigma-Aldrich

Storage Temperature 2-8 °C [2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of (4-

Methylphenyl)methanesulfonyl chloride is not readily available in the searched literature, a

general and widely applicable method for the preparation of sulfonyl chlorides involves the

reaction of the corresponding sulfonic acid or its sodium salt with a chlorinating agent. A

plausible synthetic route is the chlorination of sodium (4-methylphenyl)methanesulfonate.
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Caption: Conceptual workflow for the synthesis of (4-Methylphenyl)methanesulfonyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b152800?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol (Adapted from General Procedures for Sulfonyl Chloride Synthesis):

This protocol is a general guideline and should be adapted and optimized based on laboratory

conditions and safety assessments.

Materials:

Sodium (4-methylphenyl)methanesulfonate

Thionyl chloride (SOCl₂) or Phosphorus pentachloride (PCl₅)

Anhydrous solvent (e.g., Dichloromethane, Chloroform)

Ice

Water

Organic solvent for extraction (e.g., Dichloromethane, Ethyl acetate)

Anhydrous sodium sulfate or magnesium sulfate

Standard laboratory glassware

Magnetic stirrer

Rotary evaporator

Procedure:

To a stirred suspension of sodium (4-methylphenyl)methanesulfonate in an anhydrous

solvent, slowly add the chlorinating agent (e.g., thionyl chloride) at a controlled temperature

(typically 0 °C to room temperature).

The reaction mixture is stirred until the reaction is complete (monitored by TLC or other

appropriate analytical techniques).

The reaction is carefully quenched by pouring it onto ice-water.

The aqueous layer is extracted with an organic solvent.
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The combined organic extracts are washed with water and brine, then dried over anhydrous

sodium sulfate or magnesium sulfate.

The solvent is removed under reduced pressure to yield the crude product.

The crude (4-Methylphenyl)methanesulfonyl chloride can be further purified by

recrystallization from an appropriate solvent system.

Chemical Reactivity and Applications
(4-Methylphenyl)methanesulfonyl chloride is a reactive electrophile, with the sulfonyl chloride

moiety being an excellent leaving group. Its primary application is in the formation of

sulfonamides through reaction with primary or secondary amines.

Reaction with Amines (Sulfonamide Formation):

The reaction proceeds via a nucleophilic attack of the amine on the electrophilic sulfur atom of

the sulfonyl chloride, leading to the displacement of the chloride ion. A base is typically added

to neutralize the hydrochloric acid byproduct.

General Reaction Scheme:

(4-Methylphenyl)methanesulfonyl chloride + R-NH₂ (Amine)

N-substituted-(4-methylphenyl)methanesulfonamide + HCl

Base (e.g., Triethylamine, Pyridine)

Click to download full resolution via product page

Caption: General reaction scheme for the formation of sulfonamides.

Experimental Protocol (General Procedure for N-Sulfonylation):

Materials:
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(4-Methylphenyl)methanesulfonyl chloride

Primary or secondary amine

Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Triethylamine, Pyridine)

1M HCl solution

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate or magnesium sulfate

Standard laboratory glassware

Magnetic stirrer

Rotary evaporator

Procedure:

Dissolve the amine and the base (1.2-1.5 equivalents) in an anhydrous solvent in a round-

bottom flask under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of (4-Methylphenyl)methanesulfonyl chloride (1.0-1.1 equivalents) in

the anhydrous solvent to the cooled amine solution dropwise.

Allow the reaction mixture to warm to room temperature and stir for an appropriate time

(monitored by TLC).

Upon completion, dilute the reaction mixture with the solvent and wash sequentially with 1M

HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.
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Filter and concentrate the organic layer under reduced pressure to obtain the crude

sulfonamide.

Purify the product by recrystallization or column chromatography.

Spectroscopic Data
Specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for (4-

Methylphenyl)methanesulfonyl chloride are not readily available in the public domain. However,

data for analogous compounds can be used for reference and comparison.

Analogous Spectroscopic Data:

¹H NMR of Methanesulfonyl chloride (CDCl₃): δ 3.43 (s, 3H). This provides an expected

chemical shift for the methyl group attached to the sulfonyl chloride. For (4-

Methylphenyl)methanesulfonyl chloride, one would expect signals for the methyl group on

the phenyl ring, the methylene group, and the aromatic protons.

¹³C NMR of Methanesulfonyl chloride: The methyl carbon typically appears around 45-55

ppm.

IR Spectra: Sulfonyl chlorides exhibit characteristic strong absorption bands for the S=O

stretching vibrations, typically in the regions of 1370-1340 cm⁻¹ (asymmetric) and 1185-1160

cm⁻¹ (symmetric).

Note: The absence of readily available, verified spectroscopic data for (4-

Methylphenyl)methanesulfonyl chloride necessitates that researchers acquiring or synthesizing

this compound perform their own analytical characterization to confirm its identity and purity.

Safety and Handling
Sulfonyl chlorides are reactive compounds and should be handled with appropriate safety

precautions.

Hazard Statements: Assumed to be corrosive and an irritant. May cause burns upon contact

with skin and eyes. Harmful if swallowed or inhaled.
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Precautionary Measures: Handle in a well-ventilated fume hood. Wear appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat. Avoid

inhalation of dust or vapors. Keep away from moisture, as it can hydrolyze to the

corresponding sulfonic acid and hydrochloric acid.

Researchers should always consult the Safety Data Sheet (SDS) for detailed and up-to-date

safety information before handling this compound.

Conclusion
(4-Methylphenyl)methanesulfonyl chloride is a valuable building block in organic synthesis,

offering a straightforward method for the introduction of the (4-methylphenyl)methanesulfonyl

moiety. Its primary utility in the formation of sulfonamides makes it a compound of interest for

medicinal chemists and drug development professionals. While detailed synthetic and

spectroscopic data are not widely published, the general principles of sulfonyl chloride

chemistry provide a solid foundation for its synthesis and application. As with any reactive

chemical, appropriate safety measures are paramount during its handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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